Cas no 1804256-22-1 (Ethyl 2-formyl-5-(3-oxopropyl)benzoate)

• Product Name: Ethyl 2-formyl-5-(3-oxopropyl)benzoate
• CAS No: 1804256-22-1
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 4956807
• Update Time: 2025-06-10

Ethyl 2-formyl-5-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-formyl-5-(3-oxopropyl)benzoate

• Inchi： 1S/C13H14O4/c1-2-17-13(16)12-8-10(4-3-7-14)5-6-11(12)9-15/h5-9H,2-4H2,1H3
• InChI Key： MZZBFFLHGSKQPM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=O)C=CC(=C1)CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 275
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-formyl-5-(3-oxopropyl)benzoate

Ethyl 2-formyl-5-(3-oxopropyl)benzoate (CAS No. 1804256-22-1): A Comprehensive Overview

Ethyl 2-formyl-5-(3-oxopropyl)benzoate (CAS No. 1804256-22-1) is a novel organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a formyl group and a ketone moiety, making it a valuable candidate for various applications in drug discovery and chemical synthesis.

The molecular formula of Ethyl 2-formyl-5-(3-oxopropyl)benzoate is C₁₃H₁₄O₄, and its molecular weight is approximately 234.24 g/mol. The compound's structure consists of a benzene ring substituted with an ethyl ester, a formyl group, and a propionyl group. These functional groups contribute to its reactivity and potential biological activity, making it an interesting target for both academic and industrial research.

In recent years, the study of Ethyl 2-formyl-5-(3-oxopropyl)benzoate has been driven by its potential applications in the development of new therapeutic agents. One area of focus has been its role as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, the formyl group can be readily converted into other functional groups through various chemical transformations, such as reduction to an alcohol or condensation to form imines. These transformations can lead to the creation of compounds with diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Recent research findings have highlighted the potential of Ethyl 2-formyl-5-(3-oxopropyl)benzoate in the context of drug discovery. A study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. This suggests that Ethyl 2-formyl-5-(3-oxopropyl)benzoate could serve as a lead compound for the development of new anti-inflammatory drugs.

Another significant area of research involves the use of Ethyl 2-formyl-5-(3-oxopropyl)benzoate in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The unique structure of Ethyl 2-formyl-5-(3-oxopropyl)benzoate makes it an excellent candidate for prodrug design, as its functional groups can be modified to enhance solubility, stability, and bioavailability. This approach has shown promise in improving the therapeutic index of existing drugs and reducing side effects.

In addition to its potential in drug discovery, Ethyl 2-formyl-5-(3-oxopropyl)benzoate has also been explored for its use in materials science. The compound's ability to undergo controlled polymerization reactions has led to its application in the development of novel polymers with tunable properties. These polymers have found applications in areas such as drug delivery systems, coatings, and adhesives.

The synthesis of Ethyl 2-formyl-5-(3-oxopropyl)benzoate typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of ethyl benzoate with acetylacetone followed by formylation using Vilsmeier reagents. This method provides high yields and good purity, making it suitable for large-scale production.

Despite its promising applications, the use of Ethyl 2-formyl-5-(3-oxopropyl)benzoate also comes with certain challenges. One major consideration is its stability under different conditions, particularly during storage and transportation. Researchers have found that the compound is sensitive to moisture and light, which can lead to degradation and loss of activity. Therefore, proper handling and storage conditions are essential to maintain its integrity.

In conclusion, Ethyl 2-formyl-5-(3-oxopropyl)benzoate (CAS No. 1804256-22-1) is a versatile compound with significant potential in various fields, including drug discovery, materials science, and chemical synthesis. Its unique structural features and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, Ethyl 2-formyl-5-(3-oxopropyl)benzoate is poised to play a crucial role in advancing scientific knowledge and technological innovation.